Cas no 74031-80-4 (1,2-Propanediol,1-(4-methoxyphenyl)-1-phenyl-)

• Product Name: 1,2-Propanediol,1-(4-methoxyphenyl)-1-phenyl-
• CAS No: 74031-80-4
• MF: C₁₆H₁₈O₃
• MW: 258.312325000763
• CID: 580591
• PubChem ID: 285881
• Update Time: 2025-04-19

1,2-Propanediol,1-(4-methoxyphenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,1-(4-methoxyphenyl)-1-phenyl-
• DTXSID40995345
• NSC143528
• NSC-143528
• 74031-80-4
• 1-(4-methoxyphenyl)-1-phenylpropane-1,2-diol

• Inchi： 1S/C16H18O3/c1-12(17)16(18,13-6-4-3-5-7-13)14-8-10-15(19-2)11-9-14/h3-12,17-18H,1-2H3
• InChI Key： QWPBEGHBLWXNKC-UHFFFAOYSA-N
• SMILES： OC(C1C=CC=CC=1)(C1C=CC(=CC=1)OC)C(C)O

Computed Properties

• Exact Mass: 258.12600
• Monoisotopic Mass: 258.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• Density: 1.163
• Boiling Point: 446°Cat760mmHg
• Flash Point: 223.5°C
• Refractive Index: 1.581
• PSA: 49.69000
• LogP: 2.31190